Cas no 1823377-05-4 (ethyl 4-bromobenzofuran-3-carboxylate)

• Product Name: ethyl 4-bromobenzofuran-3-carboxylate
• CAS No: 1823377-05-4
• MF: C₁₁H₉BrO₃
• MW: 269.091362714767
• MDL: MFCD26520827
• CID: 5292427
• PubChem ID: 130116109
• Update Time: 2026-03-10

ethyl 4-bromobenzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Benzofurancarboxylic acid, 4-bromo-, ethyl ester
• ethyl 4-bromobenzofuran-3-carboxylate
• ethyl 4-bromo-1-benzofuran-3-carboxylate
• EN300-9811480
• MFCD26520827
• ethyl4-bromo-1-benzofuran-3-carboxylate
• SY352598
• ETHYL4-BROMOBENZOFURAN-3-CARBOXYLATE
• 1823377-05-4

• MDL： MFCD26520827
• Inchi： 1S/C11H9BrO3/c1-2-14-11(13)7-6-15-9-5-3-4-8(12)10(7)9/h3-6H,2H2,1H3
• InChI Key： CFYAEISDVZTDAG-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC(Br)=C2C(C(OCC)=O)=C1

Computed Properties

• Exact Mass: 267.97351g/mol
• Monoisotopic Mass: 267.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 39.4Ų

Additional information on ethyl 4-bromobenzofuran-3-carboxylate

Ethyl 4-bromobenzofuran-3-carboxylate (CAS No. 1823377-05-4): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-bromobenzofuran-3-carboxylate, identified by its Chemical Abstracts Service (CAS) number 1823377-05-4, is a significant compound in the realm of organic synthesis and pharmaceutical chemistry. This heterocyclic ester, featuring a benzofuran core substituted with a bromine atom at the 4-position and a carboxylate ester group at the 3-position, has garnered considerable attention due to its utility as a key intermediate in the synthesis of biologically active molecules.

The structural motif of ethyl 4-bromobenzofuran-3-carboxylate makes it a valuable building block for medicinal chemists. The presence of both electrophilic and nucleophilic sites allows for diverse functionalization strategies, enabling the construction of complex scaffolds. Specifically, the bromine atom at the 4-position serves as a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings, which are pivotal in the assembly of aryl-containing heterocycles. Meanwhile, the ester group at the 3-position can be hydrolyzed to the corresponding carboxylic acid or converted into other functional derivatives, such as amides or alcohols, further expanding its synthetic utility.

In recent years, ethyl 4-bromobenzofuran-3-carboxylate has found applications in the development of novel therapeutic agents. One notable area is its use in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. For instance, benzofuran derivatives have been explored as inhibitors of tyrosine kinases due to their ability to disrupt aberrant signaling pathways. The brominated benzofuran scaffold provides a rigid framework that can be fine-tuned through structural modifications to enhance binding affinity and selectivity. Preliminary studies have demonstrated that compounds derived from ethyl 4-bromobenzofuran-3-carboxylate exhibit promising inhibitory activity against certain kinases, making them attractive candidates for further optimization.

Another emerging field where ethyl 4-bromobenzofuran-3-carboxylate plays a crucial role is in the development of antimicrobial agents. The benzofuran core is a common structural feature in many natural products with antimicrobial properties. Researchers have leveraged this scaffold to design molecules that target bacterial and fungal pathogens. The bromine substituent facilitates further derivatization to introduce additional pharmacophores that enhance antimicrobial activity. Notably, some derivatives of ethyl 4-bromobenzofuran-3-carboxylate have shown efficacy against multidrug-resistant strains of bacteria, highlighting their potential as novel antibiotics.

The pharmaceutical industry also values ethyl 4-bromobenzofuran-3-carboxylate for its role in synthesizing central nervous system (CNS) drugs. Benzofuran derivatives have been investigated for their potential as neuroprotective agents, anticonvulsants, and anxiolytics. The ability to modify the benzofuran core allows for the creation of compounds with specific pharmacological profiles. For example, introducing nitrogen atoms into the scaffold can mimic neurotransmitter structures, leading to enhanced interaction with CNS receptors. Furthermore, the bromine atom enables further functionalization to optimize pharmacokinetic properties, such as solubility and blood-brain barrier penetration.

From a synthetic chemistry perspective, ethyl 4-bromobenzofuran-3-carboxylate offers several advantages due to its well-defined reactivity patterns. The ester group can be easily manipulated under mild conditions, allowing for rapid access to various derivatives. Additionally, the bromine atom provides a convenient site for introducing aryl groups via cross-coupling reactions, which are fundamental in modern drug discovery. These features make it an indispensable tool for synthetic chemists working on complex molecular architectures.

The versatility of ethyl 4-bromobenzofuran-3-carboxylate is further underscored by its applications in materials science and agrochemicals. In materials science, benzofuran derivatives are explored for their potential as organic semiconductors due to their conjugated π-systems. These compounds can be incorporated into organic light-emitting diodes (OLEDs) and photovoltaic devices, where they contribute to efficient charge transport and light emission. In agrochemicals, benzofuran-based compounds have shown promise as herbicides and fungicides by interfering with essential metabolic pathways in plants and fungi.

In conclusion,Ethyl 4-bromobenzofuran-3-carboxylate (CAS No. 1823377-05-4) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and agrochemicals. Its unique structural features enable diverse functionalization strategies, making it an invaluable intermediate in synthetic chemistry. As research continues to uncover new biological activities and synthetic methodologies,ethyl 4-bromobenzofuran-3-carboxylate is poised to remain a cornerstone in the development of innovative chemical entities.